Cas no 179811-51-9 (methyl 2-amino-2-(naphthalen-2-yl)acetate hydrochloride)

Methyl 2-amino-2-(naphthalen-2-yl)acetate hydrochloride is a chiral α-amino ester derivative featuring a naphthalene moiety, which enhances its utility in organic synthesis and pharmaceutical applications. The hydrochloride salt form improves stability and solubility, facilitating handling and storage. This compound serves as a versatile intermediate in the preparation of biologically active molecules, particularly in the development of peptidomimetics and chiral catalysts. Its rigid naphthalene backbone contributes to stereochemical control in asymmetric synthesis. The ester group allows for further functionalization, making it a valuable building block in medicinal chemistry and drug discovery. High purity and well-defined structure ensure reproducibility in research and industrial processes.
methyl 2-amino-2-(naphthalen-2-yl)acetate hydrochloride structure
179811-51-9 structure
Product Name:methyl 2-amino-2-(naphthalen-2-yl)acetate hydrochloride
CAS No:179811-51-9
MF:C13H13NO2?ClH
MW:
MDL:MFCD04115519
CID:1369898
Update Time:2025-06-08

methyl 2-amino-2-(naphthalen-2-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthaleneacetic acid, a-amino-, methyl ester, hydrochloride
    • methyl 2-amino-2-(naphthalen-2-yl)acetate hydrochloride
    • MDL: MFCD04115519

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Additional information on methyl 2-amino-2-(naphthalen-2-yl)acetate hydrochloride

Comprehensive Overview of Methyl 2-Amino-2-(Naphthalen-2-yl)acetate Hydrochloride (CAS No. 179811-51-9)

Methyl 2-amino-2-(naphthalen-2-yl)acetate hydrochloride (CAS No. 179811-51-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its naphthalene backbone and ester-functionalized amino acid derivative, is widely utilized in the synthesis of bioactive molecules. Its unique structure makes it a valuable intermediate in drug discovery, particularly in the development of chiral building blocks and peptide mimetics. Researchers are increasingly exploring its potential in medicinal chemistry due to its ability to modulate biological activity.

The growing interest in methyl 2-amino-2-(naphthalen-2-yl)acetate hydrochloride is reflected in its applications across various scientific domains. For instance, it serves as a key precursor in the synthesis of fluorescent probes and enzyme inhibitors, which are critical tools in biochemical assays. Recent advancements in high-throughput screening have further highlighted its relevance, as scientists seek compounds with enhanced selectivity and potency. Additionally, its role in asymmetric synthesis has made it a subject of study in academic and industrial laboratories alike.

One of the most frequently asked questions about CAS No. 179811-51-9 revolves around its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO), making it suitable for a wide range of experimental setups. Its stability at room temperature ensures ease of handling, though precautions such as storage in a desiccator are recommended to prevent degradation. These properties align with the increasing demand for stable intermediates in synthetic chemistry.

In the context of green chemistry, methyl 2-amino-2-(naphthalen-2-yl)acetate hydrochloride has been evaluated for its environmental impact. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption, a trend driven by the global push toward eco-friendly processes. This compound’s compatibility with catalytic methods and microwave-assisted reactions positions it as a candidate for greener pharmaceutical production. Such innovations are critical as the industry shifts toward circular economy principles.

The pharmacological potential of methyl 2-amino-2-(naphthalen-2-yl)acetate hydrochloride extends to its use in central nervous system (CNS) research. Preliminary studies suggest its derivatives may interact with neurotransmitter systems, sparking interest in its application for neurological disorders. This aligns with the broader search for novel therapeutics targeting conditions like Alzheimer’s and Parkinson’s diseases. However, further in vivo and in vitro studies are necessary to validate these findings.

From a commercial perspective, the demand for CAS No. 179811-51-9 is influenced by its versatility in custom synthesis and contract manufacturing. Suppliers often highlight its high purity (>98%) and compliance with Good Manufacturing Practices (GMP), ensuring its suitability for large-scale production. The compound’s patent landscape is also a topic of interest, as companies seek to develop proprietary formulations leveraging its structural features.

In summary, methyl 2-amino-2-(naphthalen-2-yl)acetate hydrochloride (CAS No. 179811-51-9) represents a multifaceted compound with applications spanning drug discovery, material science, and sustainable chemistry. Its role as a chiral synthon and its potential in biomedical research underscore its importance in modern science. As innovation continues, this compound is poised to remain a focal point in both academic and industrial research endeavors.

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